Cas no 1880924-23-1 (2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propan-1-amine)

• Product Name: 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propan-1-amine
• CAS No: 1880924-23-1
• MF: C₈H₁₆F₂N₂
• MW: 178.222848892212
• CID: 5740802
• PubChem ID: 126985321
• Update Time: 2025-10-29

2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propan-1-amine
• 1880924-23-1
• EN300-790008
• 1-Pyrrolidinepropanamine, β,β-difluoro-3-methyl-

• Inchi： 1S/C8H16F2N2/c1-7-2-3-12(4-7)6-8(9,10)5-11/h7H,2-6,11H2,1H3
• InChI Key： ZFJDAVKUGRCGFP-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1CCC(C)C1)F

Computed Properties

• Exact Mass: 178.12815484g/mol
• Monoisotopic Mass: 178.12815484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.057±0.06 g/cm3(Predicted)
• Boiling Point: 229.6±40.0 °C(Predicted)
• pka: 6.90±0.30(Predicted)

Additional information on 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propan-1-amine

Research Brief on 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propan-1-amine (CAS: 1880924-23-1)

The compound 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propan-1-amine (CAS: 1880924-23-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated propan-1-amine backbone and 3-methylpyrrolidin-1-yl moiety, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and enzyme modulation. Recent studies have explored its synthesis, mechanism of action, and potential therapeutic applications, positioning it as a compound of interest for further preclinical and clinical investigation.

Recent advancements in the synthesis of 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propan-1-amine have focused on optimizing yield and purity while minimizing byproducts. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis route that leverages chiral catalysts to achieve enantiomeric purity exceeding 98%. This methodological improvement is critical for ensuring the reproducibility and scalability of the compound, which is essential for its transition from laboratory research to potential therapeutic use.

Pharmacological studies have identified 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propan-1-amine as a potent modulator of gamma-aminobutyric acid (GABA) receptors, particularly the GABA_B subtype. In vitro assays using human recombinant GABA_B receptors demonstrated a significant enhancement of receptor activity at nanomolar concentrations, suggesting its potential utility in treating conditions such as anxiety, epilepsy, and chronic pain. Additionally, its difluorinated structure confers metabolic stability, as evidenced by its prolonged half-life in rodent models, which could translate to less frequent dosing in clinical settings.

Beyond its CNS applications, preliminary research has explored the compound's role as a building block for more complex pharmacophores. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of novel kinase inhibitors, where the 3-methylpyrrolidin-1-yl group was found to enhance binding affinity to target enzymes. This versatility underscores the compound's value in drug discovery, particularly in the design of multifunctional therapeutics.

Despite these promising findings, challenges remain in the development of 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propan-1-amine. Toxicological assessments in non-human primates revealed dose-dependent hepatotoxicity at higher concentrations, necessitating further structural optimization to mitigate adverse effects. Moreover, its blood-brain barrier permeability, while adequate, may require formulation enhancements to maximize CNS bioavailability. Ongoing research aims to address these limitations through medicinal chemistry refinements and advanced delivery systems.

In conclusion, 2,2-Difluoro-3-(3-methylpyrrolidin-1-yl)propan-1-amine (CAS: 1880924-23-1) represents a compelling case study in the intersection of chemical innovation and therapeutic potential. Its dual role as a standalone bioactive molecule and a versatile synthetic intermediate highlights its broad applicability in drug development. Future studies will be pivotal in elucidating its full therapeutic spectrum and optimizing its pharmacological profile for clinical translation.